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Introduction
The Minimum Inhibitory Concentration (MIC) is a fundamental measure in microbiology,

representing the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism. The MIC50, the concentration that inhibits 50% of a panel of clinical or

environmental isolates, is a critical parameter in drug discovery, development, and surveillance

of antimicrobial resistance. This document provides detailed protocols for three standard

laboratory methods for determining MIC and MIC50: Broth Microdilution, Agar Dilution, and the

Epsilometer test (E-test). These methods are widely accepted and standardized by

organizations such as the Clinical and Laboratory Standards Institute (CLSI).

Key Concepts
MIC (Minimum Inhibitory Concentration): The lowest concentration of an antimicrobial agent

that inhibits the visible growth of a microorganism after overnight incubation.[1]

MIC50: The MIC value at which ≥50% of the isolates in a test population are inhibited.[2] It is

equivalent to the median MIC value.

MIC90: The MIC value at which ≥90% of the isolates in a test population are inhibited.
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Breakpoint: A defined concentration of an antimicrobial agent used to categorize a

microorganism as susceptible, intermediate, or resistant. These are established by

regulatory bodies like the CLSI.[1]

Data Presentation
Table 1: Example Calculation of MIC50
To determine the MIC50, the MIC values for a collection of bacterial isolates are determined

and ordered from lowest to highest. The MIC50 is the MIC value at which 50% of the isolates

are inhibited. For a dataset with 'n' number of isolates, the MIC50 is the value at the n/2

position if 'n' is even, or the (n+1)/2 position if 'n' is odd.

Isolate # MIC (µg/mL)

1 0.5

2 0.5

3 1

4 1

5 2

6 2

7 4

8 8

9 16

10 32

In this example with 10 isolates, the MIC50 is the value at the 5th position, which is 2 µg/mL.

Table 2: CLSI Quality Control (QC) Ranges for Broth
Microdilution
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Quality control is essential for ensuring the accuracy and reproducibility of MIC testing.

Reference strains with known MIC ranges are tested concurrently with the clinical isolates. The

results for the QC strains must fall within the acceptable ranges for the test to be considered

valid. The following are example QC ranges from the CLSI M100 document.[3][4][5]

QC Strain Antimicrobial Agent
Acceptable MIC Range
(µg/mL)

Escherichia coli ATCC® 25922 Ampicillin 2 - 8

Ciprofloxacin 0.004 - 0.015

Staphylococcus aureus

ATCC® 29213
Oxacillin 0.12 - 0.5

Vancomycin 0.5 - 2

Pseudomonas aeruginosa

ATCC® 27853
Ceftazidime 1 - 4

Gentamicin 0.25 - 1

Table 3: CLSI Breakpoints for Interpretation of MIC
Values
MIC values are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) based on

clinical breakpoints established by the CLSI.[3][6] These breakpoints are specific to the

microorganism and the antimicrobial agent.
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Microorganism
Antimicrobial
Agent

Susceptible
(S)

Intermediate (I) Resistant (R)

Enterobacterales Imipenem ≤ 1 2 ≥ 4

Ciprofloxacin ≤ 0.25 0.5 ≥ 1

Staphylococcus

aureus
Oxacillin ≤ 2 - ≥ 4

Vancomycin ≤ 2 4-8 ≥ 16

Pseudomonas

aeruginosa
Ceftazidime ≤ 8 16 ≥ 32

Gentamicin ≤ 4 8 ≥ 16

Experimental Protocols
Broth Microdilution Method
This method involves preparing two-fold serial dilutions of the antimicrobial agent in a liquid

growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized

suspension of the microorganism.
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Preparation

Serial Dilution & Inoculation Incubation & Reading

Start

Prepare Cation-Adjusted
Mueller-Hinton Broth (CAMHB)

Prepare Antibiotic
Stock Solution

Prepare Bacterial Inoculum
(0.5 McFarland)

Perform 2-fold Serial Dilutions
of Antibiotic in 96-well Plate

Inoculate Wells with
Standardized Bacterial Suspension

Incubate at 35°C
for 16-20 hours

Visually Inspect for Growth
and Determine MIC End

Preparation

Plate Preparation & Inoculation Incubation & Reading

Start

Prepare Serial Dilutions
of Antibiotic Stock

Prepare Molten
Mueller-Hinton Agar

Prepare Bacterial Inoculum
(0.5 McFarland)

Add Antibiotic Dilutions
to Molten Agar

Spot Standardized Inoculum
onto Agar Surface

Pour Agar into
Petri Dishes and Solidify

Incubate at 35°C
for 16-20 hours

Observe for Growth
and Determine MIC End
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Preparation

Inoculation & Strip Application Incubation & Reading

Start

Prepare Mueller-Hinton
Agar Plate

Prepare Bacterial Inoculum
(0.5 McFarland)

Swab Inoculum Evenly
onto Agar Surface

Apply E-test Strip
to the Inoculated Agar

Incubate at 35°C
for 16-20 hours

Read MIC at Intersection of
Inhibition Zone and Strip End
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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